(+)-3-[(1S)-3β-Ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
(+)-3-[(1S)-3β-Ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
Brand Name:
Vulcanchem
CAS No.:
101968-71-2
VCID:
VC0024944
InChI:
InChI=1S/C21H24N2/c1-6-21(4)12-11-15(14(2)3)19(20(21)22-5)17-13-23-18-10-8-7-9-16(17)18/h6-10,13,15,19-20,23H,1-2,11-12H2,3-4H3/t15-,19+,20-,21+/m1/s1
SMILES:
CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C
Molecular Formula:
C21H24N2
Molecular Weight:
304.4 g/mol
(+)-3-[(1S)-3β-Ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
CAS No.: 101968-71-2
Main Products
VCID: VC0024944
Molecular Formula: C21H24N2
Molecular Weight: 304.4 g/mol
CAS No. | 101968-71-2 |
---|---|
Product Name | (+)-3-[(1S)-3β-Ethenyl-2β-isocyano-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole |
Molecular Formula | C21H24N2 |
Molecular Weight | 304.4 g/mol |
IUPAC Name | 3-[(1S,2R,3R,6S)-3-ethenyl-2-isocyano-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole |
Standard InChI | InChI=1S/C21H24N2/c1-6-21(4)12-11-15(14(2)3)19(20(21)22-5)17-13-23-18-10-8-7-9-16(17)18/h6-10,13,15,19-20,23H,1-2,11-12H2,3-4H3/t15-,19+,20-,21+/m1/s1 |
Standard InChIKey | KGWATBYKCMCFLC-QAJUQPOASA-N |
Isomeric SMILES | CC(=C)[C@H]1CC[C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C |
SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C |
Canonical SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)[N+]#[C-])(C)C=C |
PubChem Compound | 21773170 |
Last Modified | Nov 11 2021 |
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